Cas no 896678-89-0 (methyl 2-{8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate)

• Product Name: methyl 2-{8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate
• CAS No: 896678-89-0
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 6284440
• PubChem ID: 7152292
• Update Time: 2025-05-24

methyl 2-{8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate
• AKOS024594734
• F0671-0235
• methyl 2-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamido)benzoate
• methyl 2-{8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-amido}benzoate
• 896678-89-0
• methyl 2-[(8-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbonyl)amino]benzoate

• Inchi： 1S/C18H15N3O4/c1-11-7-8-21-15(9-11)19-10-13(17(21)23)16(22)20-14-6-4-3-5-12(14)18(24)25-2/h3-10H,1-2H3,(H,20,22)
• InChI Key： QAIGGBLFSJQRBP-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C2C=C(C)C=CN21)C(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 337.10625597g/mol
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-{8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate

Introduction to Compound CAS No. 896678-89-0: Methyl 2-{8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-amido}benzoate

The compound with CAS No. 896678-89-0, commonly referred to as methyl 2-{8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-amido}benzoate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like pyrido[1,2-a]pyrimidines in medicinal chemistry. These structures are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery. The presence of the pyrido[1,2-a]pyrimidine core in this compound suggests potential anti-inflammatory, anticancer, or antimicrobial activities, which are currently under investigation by researchers worldwide.

The methyl benzoate moiety attached to the pyrido[1,2-a]pyrimidine ring adds further functional complexity to the molecule. This substitution pattern is believed to enhance the compound's bioavailability and stability, which are critical factors in drug design. Recent research has focused on optimizing the synthesis of such substituted benzoates to improve their pharmacokinetic profiles.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.

From an applications perspective, methyl 2-{8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-amido}benzoate has shown promise in preclinical studies as a potential therapeutic agent for chronic inflammatory diseases. Its ability to modulate key inflammatory pathways makes it a strong candidate for further development into a clinically relevant drug.

In conclusion, CAS No. 896678-89-0 represents a cutting-edge compound with multifaceted applications in modern chemistry and medicine. Ongoing research continues to unlock its full potential, positioning it as a key player in the advancement of novel therapeutic strategies and materials science innovations.